Cas no 49581-16-0 ( )

• Product Name: &nbsp
• CAS No: 49581-16-0
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• CID: 932495
• PubChem ID: 1390826
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5E)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• 2-Thioxo-5-[(3,4,5-trimethoxyphenyl)methylene]-4-thiazolidinone
• 2-Thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one
• Z44301462
• 49581-16-0
• HMS543E17
• NSC142513
• BTB 01514
• STK561143
• AKOS000307464
• STK984124
• NSC-142513
• DTXSID00362599
• 4-Thiazolidinone, 2-thioxo-5-[(3,4,5-trimethoxyphenyl)methylene]-
• (5E)-2-sulfanyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one
• (5E)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one
• AKOS000409115
•  

• Inchi： 1S/C13H13NO4S2/c1-16-8-4-7(5-9(17-2)11(8)18-3)6-10-12(15)14-13(19)20-10/h4-6H,1-3H3,(H,14,15,19)/b10-6+
• InChI Key： DIAAFVBEJDBJAC-UXBLZVDNSA-N
• SMILES： S1C(NC(/C/1=C\C1C=C(C(=C(C=1)OC)OC)OC)=O)=S

Computed Properties

• Exact Mass: 311.02860024g/mol
• Monoisotopic Mass: 311.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų